(2-Methylbutyl)(1-phenylpropyl)amine

Lipophilicity Membrane permeability Physicochemical property
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H23N
Molecular Weight 205.34 g/mol
Cat. No. B15265187
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(2-Methylbutyl)(1-phenylpropyl)amine
Molecular FormulaC14H23N
Molecular Weight205.34 g/mol
Structural Identifiers
SMILESCCC(C)CNC(CC)C1=CC=CC=C1
InChIInChI=1S/C14H23N/c1-4-12(3)11-15-14(5-2)13-9-7-6-8-10-13/h6-10,12,14-15H,4-5,11H2,1-3H3
InChIKeyOKMMZJORXQQPOE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(2‑Methylbutyl)(1‑phenylpropyl)amine – Physicochemical & Structural Baseline for the Research‑Grade Secondary Amine


(2‑Methylbutyl)(1‑phenylpropyl)amine (CAS 1248701‑28‑1, synonym 2‑methyl‑N‑(1‑phenylpropyl)butan‑1‑amine) is a secondary aliphatic‑aromatic amine with molecular formula C₁₄H₂₃N and molecular weight 205.34 g mol⁻¹ . The compound features a chiral 2‑methylbutyl fragment N‑linked to a 1‑phenylpropyl moiety, placing it within the phenylpropylamine class—a scaffold historically explored for β₂‑adrenoceptor agonist intermediates and allosteric GABA_B receptor modulators . Commercially, the product is offered at ≥95 % purity with storage at 2–8 °C (sealed, dry) and ambient shipping; its computed LogP is 3.77 and topological polar surface area (TPSA) is 12.03 Ų . These baseline properties define a moderately lipophilic, low‑polar‑surface‑area secondary amine that sits at the intersection of medicinal‑chemistry building‑block utility and scaffold‑hopping exploration.

1
Chiral secondary amine
2-methylbutyl fragment introduces stereogenic center for enantioselective synthesis
2
Low polar surface area
Predicted very low TPSA supports passive membrane permeability studies
3
Ambient logistics
Room-temperature shipping, simple irritant hazard profile (GHS07)

Why (2‑Methylbutyl)(1‑phenylpropyl)amine Cannot Be Replaced by a Generic N‑Alkyl‑1‑phenylpropylamine


Although several N‑alkyl‑1‑phenylpropylamines share the phenylpropylamine backbone, simple substitution fails because the 2‑methylbutyl side‑chain is not a trivial homologation—it is a regioisomeric and stereochemical variant of the linear pentyl chain (identical molecular formula, C₁₄H₂₃N, MW 205.34) . The branching at the 2‑position introduces a chiral centre absent in the n‑pentyl analog and alters the spatial distribution of lipophilicity, which in the phenylpropylamine class has been shown to modulate receptor‑binding kinetics and GABA_B allosteric modulator potency across a 100‑fold activity range (EC₅₀ 10 nM to >1 µM) depending on N‑substituent geometry . Furthermore, the computed LogP of the target (3.77) differs markedly from that of the corresponding primary amine (2‑methyl‑1‑phenylbutan‑1‑amine, LogP 3.43) , confirming that even “small” N‑alkyl changes produce quantifiable shifts in physicochemical properties that affect membrane partitioning, metabolic stability, and off‑target promiscuity. Procurement of a generic “N‑alkyl phenylpropylamine” without specifying the branched‑chain isomer therefore risks introducing an uncontrolled variable into any structure‑activity or process‑chemistry investigation.

Branched chain alters binding profiles
2-methylbutyl branching shifts receptor interaction compared to linear n-pentyl; reported activity differences span orders of magnitude in phenylpropylamine class.
Lipophilicity mismatch
N-alkylation elevates LogP vs primary amine precursor; even small changes can affect membrane partitioning and metabolic stability.
Chiral center absent in achiral isomer
Pentyl(1-phenylpropyl)amine is achiral and cannot support enantioselective applications, limiting substitution for stereochemical studies.

Quantitative Differentiation of (2‑Methylbutyl)(1‑phenylpropyl)amine Against Closest Structural Analogs


Lipophilicity Enhancement (+0.34 LogP) Over the Primary Amine Precursor Drives Membrane‑Partitioning Predictions

The target secondary amine exhibits a computed LogP of 3.77 versus 3.43 for the corresponding primary amine 2‑methyl‑1‑phenylbutan‑1‑amine (the direct synthetic precursor bearing the identical 1‑phenyl‑2‑methylpropyl carbon skeleton) . This +0.34 LogP increment (approximately 2.2‑fold higher octanol/water partition) arises solely from N‑alkylation with the 2‑methylbutyl group. In the broader phenylpropylamine class, LogP shifts of this magnitude have been correlated with altered CNS distribution and metabolic clearance profiles .

Lipophilicity Difference
Class-level
ΔLogP = +0.34 (target vs primary amine)
Supports membrane partitioning screening
Computed values; actual permeability not measured
Lipophilicity Membrane permeability Physicochemical property

Topological Polar Surface Area Reduction (–14 Ų vs. Primary Amine) Predicts Enhanced Passive Permeability

The target compound has a TPSA of 12.03 Ų , among the lowest within its analog space. Its primary amine counterpart (2‑methyl‑1‑phenylbutan‑1‑amine) records a PSA of 26.02 Ų , yielding a net reduction of 13.99 Ų upon N‑alkylation. In drug‑discovery filters, TPSA values below 60 Ų are generally associated with high oral absorption, and values below 20 Ų are frequently seen in CNS‑penetrant ligands; a TPSA of 12 Ų places the target in the extreme low‑polarity range . Although no direct experimental permeability data are available for the target, the TPSA differential provides a quantitative, computable rationale for selecting the branched secondary amine over the primary amine when passive membrane transit is a design objective.

Polar Surface Area
Computed property
TPSA 12.03 Ų (–13.99 vs primary amine)
Predicts high passive permeability in silico
Experimental confirmation needed
Polar surface area Blood–brain barrier permeability ADME prediction

Branched 2‑Methylbutyl Chain Introduces a Chiral Centre Absent in the Isomeric n‑Pentyl Analog

Both the target compound and pentyl(1‑phenylpropyl)amine share the identical molecular formula C₁₄H₂₃N and molecular weight 205.34 g mol⁻¹ ; however, the target contains a branched 2‑methylbutyl chain (SMILES: CCC(NCC(C)CC)C1=CC=CC=C1) that generates a stereogenic centre at the 2‑position of the butyl fragment, whereas the n‑pentyl analog is achiral. The presence of this chiral centre means that the target, when resolved into enantiomers, can be employed in asymmetric synthesis or diastereomeric crystallization protocols, whereas the n‑pentyl isomer cannot serve as a chiral auxiliary or probe stereochemical effects. In the phenylpropylamine class, stereochemistry is known to influence monoamine oxidase (MAO) inhibition selectivity, with enantiomers of 2‑phenylpropylamine derivatives showing differential MAO‑A vs. MAO‑B inhibition . Although the target itself has not been individually profiled for MAO activity, the structural precedent supports the relevance of stereochemistry to biological readout.

Chirality
Class-level
Stereogenic center present; pentyl analog achiral (same MW 205.34)
Enables enantioselective study applications
MAO stereoselectivity inferred from phenylpropylamine class
Chirality Stereoselective synthesis Isomeric differentiation

Patent‑Documented Synthetic Route for the Core 2‑Methyl‑1‑phenyl‑2‑propylamine Scaffold Enables Multi‑Gram Scale Procurement

Chinese patent CN105085278A (Changzhou University) discloses a four‑step method for synthesizing 2‑methyl‑1‑substituted‑phenyl‑2‑propylamines, the direct synthetic precursors to the target compound’s 1‑phenyl‑2‑methylpropyl fragment, achieving a total yield close to 50 % from commercially available benzyl chlorides and isobutyronitrile . The patent explicitly positions these intermediates as building blocks for β₂‑adrenoceptor agonists such as BI‑167107, a long‑acting β₂ agonist (LABA). Although the patent does not describe the final N‑alkylation step to the target secondary amine, the availability of a well‑characterised, moderate‑yield route to the core scaffold reduces synthetic risk and supports feasibility of bespoke scale‑up relative to less‑accessible N‑alkyl‑phenylpropylamine isomers for which no published route exists. Commercial availability at 95 % purity from multiple vendors corroborates practical supply consistency.

Synthetic Route
Reported
~50% yield over 4 steps to core scaffold (patent CN105085278A)
Supports scalable procurement
Final N-alkylation step not described in patent
Synthetic accessibility Scale‑up Process chemistry

Ambient Shipping Classification Reduces Logistical Burden Versus Cold‑Chain‑Only Structural Analogs

The target compound is classified for room‑temperature shipping in the continental US (storage recommendation: sealed in dry, 2–8 °C) . This contrasts with certain structurally related phenylpropylamine derivatives that require continuous cold‑chain transport due to thermal lability of the free amine or hydrochloride salt forms. For the comparator pentyl(1‑phenylpropyl)amine, explicit shipping/storage data were not retrievable from non‑prohibited sources, precluding a direct quantitative comparison; however, the documented ambient‑shipping tolerance of the target is a verified procurement‑relevant differentiator when benchmarked against the general class of secondary phenylpropylamines, many of which are classified as Hazardous Materials (HazMat) with restricted transport conditions . The target carries GHS07 (Warning) with hazards H315–H319–H320, indicating irritant properties but no acute toxicity classification that would trigger HazMat surcharges.

Shipping Classification
Data to verify
Ambient shipping; GHS07 irritant; no cold chain required
May reduce logistics cost vs cold-chain analogs
Direct comparator data unavailable
Storage and shipping Supply chain Stability

Evidence‑Backed Application Scenarios for (2‑Methylbutyl)(1‑phenylpropyl)amine


Chiral Building Block for Asymmetric Synthesis of β₂‑Adrenoceptor Agonist Intermediates

The target's 2‑methylbutyl substituent introduces a stereogenic centre absent in the achiral n‑pentyl isomer . This enables enantiomerically resolved coupling reactions when the product is used as a precursor or chiral auxiliary. Patent CN105085278A establishes that the 2‑methyl‑1‑aryl‑2‑propylamine scaffold is a direct intermediate for long‑acting β₂ agonists (LABAs) such as BI‑167107 ; the N‑alkylated secondary amine form retains this core while adding the chiral branch. Researchers developing enantioselective syntheses of β₂ agonists or related phenethylamine‑derived therapeutics should select the target over the achiral pentyl analog when stereochemical control of the final drug substance is required.

Lipophilicity‑Tuned Probe in GABA_B Receptor Allosteric Modulator SAR Campaigns

The Kerr et al. (2006) study demonstrated that N‑(phenylpropyl)‑1‑arylethylamines act as positive allosteric modulators of GABA_B receptors, with EC₅₀ values spanning 10 nM to >1 µM depending on N‑substituent structure . The target compound, with its computed LogP of 3.77 and exceptionally low TPSA of 12.03 Ų , occupies a distinct lipophilicity–polarity space within this SAR landscape. Medicinal chemists seeking to map the lipophilicity tolerance of the GABA_B allosteric site or to improve CNS penetration of modulator candidates can use this compound as a rationally selected hydrophobic probe, complementing more polar analogs already reported in the primary literature.

Internal Standard or Process Impurity Marker in LC–MS Method Development

Because the target is a regioisomer of pentyl(1‑phenylpropyl)amine (identical molecular formula and mass, C₁₄H₂₃N, MW 205.34) , yet elutes differently under reversed‑phase chromatography due to chain branching, it can serve as a chromatographically distinguishable internal standard or system‑suitability marker in LC–MS assays that monitor N‑dealkylation impurities or metabolic by‑products of phenylpropylamine‑containing drug candidates. The availability of the compound at 95 % purity with documented storage stability supports its use in regulated bioanalytical workflows where isomeric discrimination is essential.

Low‑Logistics‑Burden Research Reagent for Academic Medicinal Chemistry Laboratories

The compound's ambient‑temperature shipping classification and GHS07 (irritant‑only) hazard profile make it a logistically simple procurement for academic labs that lack cold‑chain receiving infrastructure or face institutional restrictions on HazMat deliveries. At a time when many secondary amine building blocks trigger HazMat surcharges and require temperature‑controlled transport, this compound offers a procurement‑friendly option for exploratory SAR, library synthesis, or undergraduate research projects where budget and administrative simplicity are prioritised alongside chemical diversity.

Application
Selection Property
Validation Focus
Asymmetric β₂-ligand synthesis
Chiral 2-methylbutyl substituent
Enantioselective coupling or chiral auxiliary
GABA_B allosteric modulator SAR
High lipophilicity, very low TPSA
Lipophilicity-tolerance mapping at allosteric site
LC-MS isomeric differentiation
Identical mass, different retention vs pentyl analog
Internal standard or system suitability marker
Academic lab procurement
Ambient shipping, GHS07 irritant only
No cold chain, no HazMat surcharges
Quote Request

Request a Quote for (2-Methylbutyl)(1-phenylpropyl)amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.